Cas no 1805911-44-7 (Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate
• CAS No: 1805911-44-7
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5008546
• Update Time: 2025-06-13

Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-3-18-13(17)9-11-6-4-5-10(2)14(11)12(16)7-8-15/h4-6H,3,7-9H2,1-2H3
• InChI Key： XPOWQLGNHLNLSK-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(C)=CC=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate

Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate (CAS No. 1805911-44-7): A Comprehensive Overview

Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate, identified by its Chemical Abstracts Service (CAS) number 1805911-44-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an ethyl ester group, a chlorinated propanoyl moiety, and a methylphenylacetic acid backbone, has garnered attention for its potential applications in drug discovery and synthetic chemistry.

The molecular structure of Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate consists of several key functional groups that contribute to its reactivity and utility. The ethyl ester group provides a site for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. The presence of a 3-chloropropanoyl group introduces electrophilic characteristics, facilitating reactions such as nucleophilic addition and condensation. Additionally, the 3-methylphenylacetic acid moiety contributes to the compound's aromaticity and potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate has been explored as a potential scaffold for the discovery of new therapeutic agents. Its structural features suggest that it may interact with enzymes or receptors involved in metabolic disorders, inflammation, and other pathological processes. Preliminary studies have indicated that derivatives of this compound exhibit promising pharmacological activity in vitro.

The synthesis of Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the preparation of key intermediates such as 3-chloropropionic acid and methyl phenylacetoacetate. These intermediates are then coupled through esterification and condensation reactions to form the desired product. The use of modern catalytic methods and green chemistry principles has improved the efficiency and sustainability of this synthesis, making it more attractive for industrial applications.

One of the most compelling aspects of Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate is its potential as a building block for more complex molecules. Researchers have utilized this compound to develop libraries of derivatives with tailored pharmacological properties. For instance, modifications at the ester group or the chlorinated propanoyl moiety can lead to compounds with enhanced solubility, bioavailability, or target specificity. Such derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The role of computational chemistry in the study of Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into the compound's behavior at the molecular level. These techniques have helped researchers understand how the compound interacts with biological targets and how its structure influences its pharmacological activity. Such knowledge is crucial for designing more effective drugs with fewer side effects.

Recent advancements in drug delivery systems have also opened new avenues for the application of Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate. Nanotechnology-based delivery platforms have been explored to enhance the bioavailability and targeted delivery of this compound and its derivatives. By encapsulating Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate within nanoparticles or liposomes, researchers aim to improve its therapeutic efficacy while minimizing systemic toxicity.

The future prospects for Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate are promising, given its versatility as a synthetic intermediate and its potential as a lead compound for drug discovery. Ongoing research efforts are focused on optimizing its synthesis, exploring new derivatives, and evaluating its pharmacological properties in animal models and clinical trials. As our understanding of biological systems continues to grow, compounds like Ethyl 2-(3-chloropropanoyl)-3-methylphenylacetate will play an increasingly important role in the development of novel therapeutics.